4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide

• IUPAC Name: 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide
• InChI: InChI=1S/C17H13BrN2O2S/c18-15-8-10-16(11-9-15)23(21,22)20-19-12-14-6-3-5-13-4-1-2-7-17(13)14/h1-12,20H/b19-12+
• InChI Key: QORIWQQTYVVXNV-XDHOZWIPSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=NNS(=O)(=O)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=N/NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H13BrN2O2S
• Molecular Weight: 389.3 g/mol

Description

4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, materials science, and environmental science. This compound, also known as Br-NAS, is a sulfonamide derivative that contains a naphthalene moiety and a bromine atom attached to a benzene ring. In

Scientific Research Applications

4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In medicine, 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been investigated for its potential use as a contrast agent in magnetic resonance imaging (MRI) due to its high solubility in water and strong paramagnetic properties. In materials science, 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide has been used as a building block for the synthesis of new materials with unique properties, such as luminescence and conductivity. In environmental science, 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide has been studied as a potential pollutant due to its persistence in the environment and potential toxicity to aquatic organisms.

Mechanism of Action

The mechanism of action of 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in cancer cell growth and the disruption of protein-protein interactions. In MRI, 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide acts as a contrast agent by shortening the relaxation time of water protons in the surrounding tissue, resulting in a brighter image. In materials science, the unique properties of 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide are attributed to its electronic and structural properties, which can be modified by changing the substituents on the benzene ring.
Biochemical and Physiological Effects
4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide has been shown to exhibit cytotoxic effects on cancer cells, but its effects on normal cells are not well studied. In MRI, 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide has been shown to be safe and well-tolerated in animal studies. In materials science, the properties of materials containing 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide can vary depending on the specific application and modifications made to the molecule.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide in lab experiments include its high solubility in water, strong paramagnetic properties, and ability to modify its electronic and structural properties. However, the limitations include its potential toxicity to aquatic organisms and the need for further studies to fully understand its mechanism of action and effects on normal cells.

Future Directions

There are several future directions for research on 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide. In medicine, further studies are needed to fully understand its anticancer activity and potential use as a contrast agent in MRI. In materials science, 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide can be used as a building block for the synthesis of new materials with unique properties. In environmental science, further studies are needed to understand the potential risks of 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide as a pollutant and its effects on aquatic organisms. Overall, 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide has the potential to be a valuable tool in various scientific fields and warrants further investigation.

Synthesis Methods

The synthesis of 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide involves the reaction of 4-bromoaniline and naphthalene-1-carbaldehyde in the presence of sulfuric acid and acetic anhydride. The reaction yields 4-bromo-N-[(E)-naphthalen-1-ylmethylideneamino]benzenesulfonamide as a yellow solid with a melting point of 168-170°C. The purity of the compound can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.